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Compound of Interest

Compound Name: 2-Chloro-5-nitrobenzamide

Cat. No.: B107470

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development. It is not a substitute for a formal Safety Data Sheet (SDS). Always consult
the official SDS provided by the supplier before handling this chemical.

Introduction

2-Chloro-5-nitrobenzamide is a chemical intermediate used in the synthesis of various
compounds. Due to its reactive nature and the presence of nitro and chloro functional groups, it
Is imperative that this compound is handled with strict adherence to safety protocols to
minimize risk to personnel and the environment. This guide provides a comprehensive
overview of the known safety and handling precautions for 2-Chloro-5-nitrobenzamide.

Hazard Identification and Classification

2-Chloro-5-nitrobenzamide is classified as a hazardous substance. The primary hazards
associated with this compound are skin and eye irritation, potential for allergic skin reaction,
and respiratory irritation. It is also harmful if swallowed.[1][2]

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
the following classification for 2-Chloro-5-nitrobenzamide[2]:
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Hazard Class Category
Skin Irritation 2

Skin Sensitization 1

Serious Eye Damage/Eye Irritation 2A

Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory tract irritation)

Signal Word: Warning[2]
Hazard Statements:[2]

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Chloro-5-nitrobenzamide is
provided below.

Property Value

Molecular Formula C7HsCIN203[2][3]
Molecular Weight 200.58 g/mol [2]
Appearance Not Available
CAS Number 16588-15-1[2][3]

Toxicological Information
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Detailed quantitative toxicological data such as LD50 and LC50 values for 2-Chloro-5-

nitrobenzamide are not readily available in the public domain. In the absence of this data, it is

crucial to treat this compound with a high degree of caution and assume it may be toxic.

Toxicity Endpoint Value

Route

Acute Oral Toxicity
(LD50)

Data not available

Acute Dermal Toxicity
(LD50)

Data not available

Acute Inhalation
Toxicity (LC50)

Data not available

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential for the safe

handling of 2-Chloro-5-nitrobenzamide.

Engineering Controls

e Ventilation: Work with 2-Chloro-5-nitrobenzamide should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[1]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.

Personal Protective Equipment (PPE)

The following PPE is recommended when handling 2-Chloro-5-nitrobenzamide[1]:
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PPE Type Specification

) Safety glasses with side shields or chemical
Eye/Face Protection
safety goggles.

) ) Chemical-resistant gloves (e.qg., nitrile rubber)
Skin Protection
and a lab coat.

A NIOSH/MSHA or European Standard EN 149
) ) approved respirator is recommended, especially
Respiratory Protection ] ]
when handling the powder outside of a fume

hood or if dust is generated.

Handling and Storage
Handling

e Avoid all personal contact with the substance.[1]
e Do not breathe dust, vapor, mist, or gas.[1]
e Wash hands thoroughly after handling.

e Use only in a well-ventilated area or a chemical fume hood.[1]

Storage

» Store in a cool, dry, and well-ventilated place.[1]
o Keep the container tightly closed.[1]

o Store away from incompatible materials.

First Aid Measures

In case of exposure, follow these first aid procedures and seek medical attention[1]:
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.

Seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Accidental Release Measures

In the event of a spill, follow these procedures:

o Evacuate: Immediately evacuate personnel from the spill area.

o Ventilate: Ensure adequate ventilation.

» Containment: Prevent the spill from spreading and entering drains.

o Cleanup: Wear appropriate PPE. For solid spills, carefully sweep or scoop up the material

and place it into a suitable, labeled container for disposal. Avoid generating dust.

» Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.

Emergency Spill Response Workflow
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Workflow for Handling a 2-Chloro-5-nitrobenzamide Spill

Evacuate Immediate Area

l

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

l

Ensure Adequate Ventilation
(Fume Hood)

l

Contain the Spill
(Use absorbent pads for liquids)

'Aid Niiuid

Carefully Sweep/Scoop Solid Material Absorb Liquid with Inert Material

N

Place Spilled Material in a Labeled, Sealed Container for Hazardous Waste

l

Decontaminate Spill Area
(Suitable solvent followed by soap and water)

l

Dispose of Waste According to Regulations

l

Report the Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill of 2-Chloro-5-nitrobenzamide.
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Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.

e Incompatible Materials: Strong acids, strong bases, oxidizing agents, and reducing agents.

[1]

e Hazardous Decomposition Products: Under fire conditions, may produce toxic fumes of
hydrogen chloride, chlorine, nitrogen oxides, carbon monoxide, and carbon dioxide.[1]

Disposal Considerations

Dispose of 2-Chloro-5-nitrobenzamide and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Do not allow the material to enter
drains or waterways.

Experimental Protocols

Due to the hazardous nature of 2-Chloro-5-nitrobenzamide, all experimental procedures
should be conducted within a chemical fume hood while wearing appropriate personal
protective equipment.

General Experimental Workflow
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General Experimental Workflow

Preparation
(Assemble glassware, prepare reagents)

'

Weighing
(In fume hood, use appropriate balance)

'

Reaction Setup
(In fume hood, add reagents under controlled conditions)

'

Reaction Monitoring
(TLC, LC-MS, etc.)

i

Work-up
(Quenching, extraction, washing)

i

Purification
(Crystallization, chromatography)

i

Analysis
(NMR, IR, etc.)

;

Product Storage
(Properly labeled, sealed container)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [2-Chloro-5-nitrobenzamide: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107470#2-chloro-5-nitrobenzamide-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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